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Compound of Interest

Compound Name: M871

Cat. No.: B13916105

M871 is a synthetic peptide, and while specific toxicity data is not readily available, it should be
handled with care, following standard laboratory procedures for biologically active small
molecules. The trifluoroacetate (TFA) salt form of peptides can be corrosive and may cause

irritation to the skin, eyes, and respiratory tract.

Engineering Controls

To minimize exposure, it is recommended to handle M871 in a well-ventilated area. Use of a
fume hood or other ventilated enclosure is advisable, especially when working with the
lyophilized powder to avoid inhalation of dust particles.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment for handling M871 is provided in
the table below.
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PPE Category

Item

Specifications

Hand Protection

Disposable Gloves

Nitrile or latex gloves should
be worn at all times. Change
gloves immediately if they

become contaminated.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn to protect
against splashes or airborne

powder.

Skin and Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect skin

and personal clothing.

Respiratory Protection

NIOSH-approved Respirator

Recommended when handling
the lyophilized powder outside
of a ventilated enclosure to

prevent inhalation.

Operational Plan for Handling M871

A systematic approach to handling M871, from receiving to disposal, is crucial for laboratory

safety.

Receiving and Storage

Upon receiving lyophilized M871, it should be stored at -20°C or colder and protected from

bright light. Before opening, allow the container to equilibrate to room temperature to prevent

condensation and moisture uptake, which can degrade the peptide.

Reconstitution and Handling

Detailed steps for the reconstitution and handling of M871 are outlined below.

o Preparation: Before handling, ensure all necessary PPE is donned and a clean workspace is

prepared, preferably within a chemical fume hood.
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e Reconstitution: M871 is soluble in water up to 1 mg/ml. For reconstitution, use sterile,
nuclease-free water or a suitable buffer (pH 5-6) to prolong the stability of the peptide in

solution.

e Sonication: If the peptide does not readily dissolve, gentle sonication can be used to aid in
solubilization.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is
recommended to aliquot the reconstituted M871 solution into single-use volumes for storage.

o Storage of Solutions: Store aliquoted peptide solutions at -20°C or colder. Peptides
containing amino acids such as N, Q, C, M, and W are less stable in solution.

Disposal Plan

All waste materials contaminated with M871 should be disposed of in accordance with local,
state, and federal regulations for chemical waste.

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, sealed container for chemical waste.

e Liquid Waste: Unused or contaminated M871 solutions should be collected in a clearly
labeled, sealed container for hazardous liquid waste. Do not pour peptide solutions down the
drain.

Experimental Workflow and Safety Diagram

The following diagrams illustrate the general workflow for handling M871 and the logical
relationship of safety precautions.
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M871 Safety Precautions

« To cite this document: BenchChem. [Safe Handling and Personal Protective Equipment
(PPE) for M871]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916105#personal-protective-equipment-for-
handling-m871]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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